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Compound of Interest

Compound Name: Anthracophyllone

Cat. No.: B12382700

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential methodologies for the
discovery and isolation of novel anthraquinones from fungal sources. Fungi, particularly
endophytic and marine-derived species, are a prolific source of structurally diverse
anthraquinones, a class of polyketide secondary metabolites. These compounds exhibit a wide
range of significant biological activities, including antimicrobial, anticancer, antioxidant, and
anti-inflammatory properties, making them promising candidates for drug discovery and
development.

This document details the complete workflow, from fungal strain selection and cultivation to the
extraction, purification, and structural elucidation of these valuable compounds. It includes
standardized experimental protocols, quantitative data summaries, and detailed workflow
diagrams to support researchers in this field.

The Workflow: From Fungus to Pure Compound

The process of isolating novel fungal anthraquinones is a multi-step endeavor that begins with
the selection and cultivation of promising fungal strains and culminates in the purification and
structural identification of the target molecules. The overall workflow is a systematic
progression involving fermentation, extraction, fractionation, and detailed chemical analysis.
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 To cite this document: BenchChem. [A Technical Guide to the Discovery and Isolation of
Novel Fungal Anthraquinones]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382700#discovery-and-isolation-of-novel-fungal-
anthraquinones]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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